Cas no 98349-72-5 (Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride)
98349-72-5 structure
Product Name:Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride
CAS No:98349-72-5
MF:C13H14ClNO
MW:235.709362506866
CID:750634
PubChem ID:15047339
Update Time:2025-04-19
Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride
- 1-[(4-methoxyphenyl)methyl]pyridin-1-ium,chloride
- 1-[(4-methoxyphenyl)methyl]pyridin-1-ium;chloride
- 4-methoxybenzyl-pyridinium chloride
- DTXSID60567508
- 98349-72-5
- SCHEMBL4740735
- 1-(4-Methoxy-benzyl)-pyridinium chloride
- 1-[(4-Methoxyphenyl)methyl]pyridin-1-ium chloride
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- Inchi: 1S/C13H14NO.ClH/c1-15-13-7-5-12(6-8-13)11-14-9-3-2-4-10-14;/h2-10H,11H2,1H3;1H/q+1;/p-1
- InChI Key: FDTGMZUWMNQUHV-UHFFFAOYSA-M
- SMILES: [Cl-].O(C)C1C=CC(=CC=1)C[N+]1C=CC=CC=1
Computed Properties
- Exact Mass: 235.0763918g/mol
- Monoisotopic Mass: 235.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13.1Ų
Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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